Cas no 69164-27-8 (benzoh1,6-naphthyridine-5-carbaldehyde)

• Product Name: benzoh1,6-naphthyridine-5-carbaldehyde
• CAS No: 69164-27-8
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• MDL: MFCD03085770
• CID: 841352
• PubChem ID: 818239
• Update Time: 2025-11-02

benzoh1,6-naphthyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[h]-1,6-naphthyridine-5-carboxaldehyde
• IFLAB-BB F1371-0149
• <1,6>Phenanthrolin-5-carbaldehyd
• Benzo[h][1,6]naphthyridine-5-carbaldehyde
• benzoh1,6-naphthyridine-5-carbaldehyde
• MFCD03085770
• benzo[h]1,6-naphthyridine-5-carbaldehyde
• FT-0645248
• Oprea1_220627
• AKOS000320600
• Benzo[h][1.6]naphthyridine-5-carbaldehyde
• SR-01000012065-1
• EN300-236312
• F1371-0149
• AF-399/40768801
• DTXSID20355923
• SR-01000012065
• 69164-27-8
• SCHEMBL15245369
• DB-015086

• MDL： MFCD03085770
• Inchi： 1S/C13H8N2O/c16-8-12-10-5-3-7-14-13(10)9-4-1-2-6-11(9)15-12/h1-8H
• InChI Key： PNCCXVYVMZWAQH-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC=NC2=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 208.06400
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.336
• Melting Point: 144 °C
• Boiling Point: 436.1°C at 760 mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.772
• PSA: 42.85000
• LogP: 2.59550

Additional information on benzoh1,6-naphthyridine-5-carbaldehyde

Exploring Benzoh1,6-Naphthyridine-5-Carbaldehyde (CAS No. 69164-27-8): A Versatile Building Block in Modern Chemistry

The chemical compound benzoh1,6-naphthyridine-5-carbaldehyde (CAS No. 69164-27-8) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and material science research. As a fused heterocyclic aldehyde, it serves as a critical intermediate in the synthesis of complex molecules, particularly those targeting drug discovery and organic electronics. Its naphthyridine core and aldehyde functionality make it a valuable scaffold for designing novel compounds with tailored biological or physical properties.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzoh1,6-naphthyridine derivatives?" Researchers are particularly interested in how this compound’s electron-rich aromatic system can be leveraged in photocatalysis or as a fluorescent probe. Recent studies highlight its potential in cancer therapeutics, where derivatives of 69164-27-8 exhibit promising interactions with DNA and enzymes. Additionally, its role in supramolecular chemistry—especially in constructing metal-organic frameworks (MOFs)—has become a trending topic in academic forums.

The synthesis of benzoh1,6-naphthyridine-5-carbaldehyde often involves multi-step reactions, including cyclization and oxidation processes. A common query among chemists is: "How to optimize the yield of CAS 69164-27-8?" Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to enhance efficiency. The compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) further simplifies its purification, a detail frequently emphasized in patent literature.

From an industrial perspective, 69164-27-8 aligns with the growing demand for sustainable chemistry. Its derivatives are investigated as biodegradable materials and green catalysts, addressing environmental concerns. Another hot topic is its potential in optoelectronic devices, where its conjugated system could improve the performance of OLEDs or solar cells. These applications resonate with the global push toward renewable energy solutions.

In summary, benzoh1,6-naphthyridine-5-carbaldehyde (CAS No. 69164-27-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across medicinal chemistry, materials science, and environmental technology ensures its relevance in both academic and industrial settings. As research progresses, this compound is poised to unlock new frontiers in molecular design and functional materials.